Methyl 4-amino-3-isobutoxybenzoate

• IUPAC Name: methyl 4-amino-3-(2-methylpropoxy)benzoate
• InChI: InChI=1S/C12H17NO3/c1-8(2)7-16-11-6-9(12(14)15-3)4-5-10(11)13/h4-6,8H,7,13H2,1-3H3
• InChI Key: LTWYKYLABVOPTP-UHFFFAOYSA-N
• Canonical SMILES: CC(C)COC1=C(C=CC(=C1)C(=O)OC)N
• Molecular Formula: C12H17NO3
• Molecular Weight: 223.27 g/mol

Description

Methyl 4-amino-3-isobutoxybenzoate is a useful research compound. Its molecular formula is C12H17NO3 and its molecular weight is 223.27 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Antibiotic Biosynthesis Research

• Methyl 3-amino-5-hydroxybenzoate, closely related to Methyl 4-amino-3-isobutoxybenzoate, is used in the synthesis of chlorinated analogues vital for antibiotic biosynthesis studies, particularly for understanding the synthesis of several important classes of antibiotics (Becker, 1984).

Biological Activity Analysis

• Derivatives of 1,2,4-Triazole, which include compounds structurally similar to this compound, are studied for their biological activities due to their wide spectrum and low toxicity. These studies focus on synthesizing new compounds and analyzing their bioactivity, particularly for their diuretic and antidiuretic effects (Kravchenko, 2018).

Cosmetic and Food Preservative Analysis

• Methyl 4-hydroxybenzoate, structurally related to this compound, is studied for its antimicrobial properties as a common cosmetic, drug, and food preservative. The study involves understanding the crystal structure, intermolecular interactions, and computational calculations related to its pharmaceutical activity (Sharfalddin et al., 2020).

Pharmaceutical Product Synthesis

• This compound and its derivatives are used in synthesizing various pharmaceutical products. For example, the synthesis of 4-amino-3-nitrobenzoic acid methyl ester through Fischer esterification shows its application in introductory organic chemistry and pharmaceutical research (Kam et al., 2020).

Development of Novel Medical Agents

• Isoxazole amino acids, which are structurally similar to this compound, are used as leads for developing novel excitatory amino acid (EAA) receptor antagonists. This research is crucial for understanding the pharmacology and neuroprotection in medical treatments (Krogsgaard‐Larsen et al., 1991).

Environmental and Biological Sensing

• Derivatives of this compound are used in developing fluorescent sensors for detecting metal ions like Al3+. This has applications in environmental monitoring and bio-imaging, particularly in living cell imaging (Ye et al., 2014).

Chemical Modeling and Analysis

• Methyl 4-hydroxybenzoate, similar to this compound, is used in chemical modeling studies, such as the copper-mediated oxygenation process. This research aids in understanding the mechanisms of enzymes like tyrosinase in biochemical processes (Casella et al., 1996).

Antithyroid Research

• Methyl 4-hydroxybenzoic acid methyl ester, structurally related to this compound, is studied for its antithyroid effects. This compound is shown to inhibit the organification of iodide, which is significant in thyroid research (Rousset, 1981).

Polymorphism and Structural Relationships

• Investigations into the polymorphic forms of methyl paraben, which is similar to this compound, reveal insights into its crystal structures and relative energy differences. This is crucial for understanding the physical properties of pharmaceutical compounds (Gelbrich et al., 2013).

Antitumor Research

• The study of derivatives like 2-(4-amino-3-methylphenyl)benzothiazole, which is structurally related to this compound, contributes to understanding their role in antitumor properties and their metabolism in human breast cancer cells. This is key to developing new cancer treatments (Chua et al., 2000).